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Compound of Interest

Compound Name: 4-Heptanol, 1,1-diethoxy-

Cat. No.: B15421435

This technical guide addresses the chemical compound specified as "4-Heptanol, 1,1-
diethoxy-". Initial database searches indicate that this name is ambiguous and likely a
conflation of two distinct chemical entities: 4-Heptanol and 1,1-diethoxyheptane. The
systematic IUPAC name for a molecule containing both functionalities would be 1,1-
diethoxyheptan-4-ol. However, a dedicated CAS number and specific experimental data for
1,1-diethoxyheptan-4-ol are not readily available in common chemical databases, suggesting it
is not a widely studied or commercially available compound.

Therefore, this guide provides a comprehensive overview of the two related, well-documented
compounds to best address the apparent query.

Part 1: 4-Heptanol

4-Heptanol is a secondary alcohol that sees use as a solvent and an intermediate in the
synthesis of various organic compounds.

IUPAC Name: heptan-4-ol[1][2] CAS Number: 589-55-9[1][2]

Quantitative Data

The following table summarizes the key physicochemical properties of 4-Heptanol.
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Property Value Units Source(s)
Molecular Formula C7H160 - [1112]
Molecular Weight 116.20 g/mol [1][3]
Density 0.817 g/cm? at 20°C Alfa Aesar
Boiling Point 155-156 °C at 760 mmHg TCI America
Flash Point 57 °C TCIl America
Refractive Index 1.421 at 20°C TCIl America
Purity >97.0 % (GC) [3]

Experimental Protocols

General Synthesis of 4-Heptanol via Grignard Reaction:

A common method for the synthesis of 4-heptanol is the Grignard reaction between
propylmagnesium bromide and butyraldehyde.

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and magnetic stirrer, magnesium turnings are suspended in
anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). 1-
Bromopropane is added dropwise from the dropping funnel to initiate the formation of the
Grignard reagent, propylmagnesium bromide. The reaction is typically exothermic and may
require cooling to maintain a gentle reflux.

o Reaction with Aldehyde: Once the Grignard reagent formation is complete, a solution of
butyraldehyde in anhydrous diethyl ether is added dropwise to the stirred solution at a
controlled temperature (often 0°C).

e Quenching and Work-up: The reaction mixture is then quenched by the slow addition of a
saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. The aqueous
and organic layers are separated.

« Purification: The organic layer is washed with brine, dried over an anhydrous drying agent
(e.g., magnesium sulfate), and the solvent is removed by rotary evaporation. The crude 4-
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heptanol is then purified by fractional distillation under reduced pressure.
Oxidation of 4-Heptanol to 4-Heptanone:

4-Heptanol can be oxidized to its corresponding ketone, 4-heptanone, using various oxidizing
agents.[4] A common laboratory-scale procedure involves sodium dichromate in sulfuric acid.

o A solution of sodium dichromate in water and concentrated sulfuric acid is prepared in an
Erlenmeyer flask and cooled in an ice bath.

e 4-Heptanol is added dropwise to the stirred oxidizing solution, ensuring the temperature is
controlled. The color of the reaction mixture will typically change from orange to green.[5]

 After the addition is complete, the mixture is stirred for a specified time to ensure the reaction
goes to completion.

e The product, 4-heptanone, is then isolated by extraction with an organic solvent, followed by
washing, drying, and purification by distillation.[5]

Biological Interaction and Signaling

While specific signaling pathways for 4-heptanol are not extensively documented, its isomer, 1-
heptanol, has been shown to modulate cell membrane properties, which in turn affects cellular
signaling. For instance, in mast cells, 1-heptanol can increase membrane fluidity.[6] This can
lead to the dysregulation of signaling cascades, such as the FceRI signaling pathway, by
altering the spatial organization and interaction of receptor and effector proteins within the
membrane.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Heptanol and 1,1-
Diethoxyheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15421435#4-heptanol-1-1-diethoxy-iupac-name-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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